Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H8ClNO B3260741 2-Chloro-4-phenoxypyridine CAS No. 334010-49-0

2-Chloro-4-phenoxypyridine

Cat. No. B3260741
CAS RN: 334010-49-0
M. Wt: 205.64 g/mol
InChI Key: PSXZULQXUROAAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06787551B2

Procedure details

The title compound (1.2 g) was prepared by the same procedure as the preparation 1 except for using 2-chloro-4-nitropyridine (2.5 g) and phenol (1.3 g).
Name
2-chloro-4-nitropyridine
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
phenol
Quantity
1.3 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[C:6]([N+]([O-])=O)[CH:5]=[CH:4][N:3]=1.[C:11]1([OH:17])[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1>>[O:17]([C:6]1[CH:5]=[CH:4][N:3]=[C:2]([Cl:1])[CH:7]=1)[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1

Inputs

Step One
Name
2-chloro-4-nitropyridine
Quantity
2.5 g
Type
reactant
Smiles
ClC1=NC=CC(=C1)[N+](=O)[O-]
Step Two
Name
phenol
Quantity
1.3 g
Type
reactant
Smiles
C1(=CC=CC=C1)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
O(C1=CC=CC=C1)C1=CC(=NC=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 1.2 g
YIELD: CALCULATEDPERCENTYIELD 42.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.